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Compound of Interest

Compound Name: SCH 211803

Cat. No.: B3062599

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for SCH 211803, a compound containing piperidine and sulfonamide
functionalities. In the absence of a specific Safety Data Sheet (SDS), this guidance is based on
general best practices for handling chemical waste of this nature.

Immediate Safety and Logistical Information

Due to the lack of a specific SDS for SCH 211803, it is crucial to handle this compound with
caution. Based on its chemical structure, which includes a piperidine and a sulfonamide group,
it should be treated as potentially hazardous. All personnel handling SCH 211803 must wear
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. All handling of the compound, especially when generating dust or
aerosols, should be conducted in a certified chemical fume hood.

Quantitative Data Presentation

The following table summarizes the known chemical and physical properties of SCH 211803.
This information is essential for a preliminary hazard assessment and for communicating with
safety professionals.
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Property Value
Molecular Formula C31H36CIN303S
Molecular Weight 566.2 g/mol

(2-amino-3-methylphenyl)-[4-[4-[[4-(3-
IUPAC Name chlorophenyl)sulfonylphenyllmethyl]piperidin-1-
yl]piperidin-1-ylJjmethanone

Physical Description Solid (presumed)
Solubility Not specified
Flash Point Not specified

Upon combustion, may produce toxic gases
Decomposition Products such as carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen chloride.

Experimental Protocols: General Disposal
Procedures

The following step-by-step protocol outlines the general procedure for the disposal of
laboratory chemical waste like SCH 211803. This protocol is a general guideline and must be
adapted to comply with institutional and local regulations.

1. Waste Identification and Classification:
e Treat SCH 211803 as a hazardous chemical waste.
e Do not mix with other waste streams unless compatibility is confirmed.
2. Personal Protective Equipment (PPE):
o Before handling, ensure all personnel are equipped with:
o Chemical safety goggles.

o Chemically resistant gloves (e.g., nitrile).
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o A flame-retardant lab coat.
. Waste Collection and Segregation:

Collect waste SCH 211803 in a designated, properly labeled, and chemically compatible
container.

The container should be in good condition and have a secure, tight-fitting lid.

Segregate this waste from other chemical waste types such as halogenated and non-
halogenated solvents, acids, and bases to prevent unintended reactions.

. Labeling:
Clearly label the waste container with the following information:
o The words "Hazardous Waste".

o The full chemical name: (2-amino-3-methylphenyl)-[4-[4-[[4-(3-
chlorophenyl)sulfonylphenyllmethyl]piperidin-1-yl]piperidin-1-yljmethanone.

o The concentration and quantity of the waste.
o The date of accumulation.
o Any known hazard characteristics (e.g., "Toxic," "Irritant™).
. Storage:
Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The SAA should be a well-ventilated, cool, and dry location, away from heat sources and
direct sunlight.

Ensure the storage area has secondary containment to capture any potential leaks or spills.

. Professional Disposal:
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e Crucially, contact your institution's Environmental Health and Safety (EHS) office or
equivalent department to arrange for the collection and disposal of the waste.

e Provide the EHS office with all available information about the compound, including the data
from the table above.

» Do not attempt to dispose of SCH 211803 down the drain or in regular trash.[1][2] Improper
disposal can lead to environmental contamination and regulatory violations.[1][2]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of SCH 211803.
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Step 1: Assess Hazards & Don PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Collect Waste
(Designated, Compatible Container)

:

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date)

(Step 4: Securely Seal Containe)

(Step 5: Store in Satellite Accumulation Area)

(Ventilated, Secondary Containment)

Step 6: Contact EHS for Pickup
(Provide all known information)

Step 7: Professional Disposal
(Handled by licensed service)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of SCH 211803.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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